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Compound of Interest

Compound Name: N-Boc-N-bis(PEG4-azide)

Cat. No.: B609472

An In-depth Technical Guide on N-Boc-N-bis(PEG4-azide)

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical reagents is paramount. This guide provides core technical data on N-Boc-N-
bis(PEG4-azide), a branched polyethylene glycol (PEG) derivative.

Core Molecular Data

N-Boc-N-bis(PEG4-azide) is a valuable tool in bioconjugation and drug delivery research. Its
structure features two terminal azide groups, enabling reactions via Click Chemistry, and a
Boc-protected amine, which can be deprotected under acidic conditions.[1] This trifunctional
nature allows for the synthesis of complex bioconjugates and PROTACSs.[2]

The key quantitative data for this molecule are summarized in the table below.

Property Value
Chemical Formula C25H49N7010
Molecular Weight 607.70 g/mol
CAS Number 2055041-25-1

Data sourced from multiple chemical suppliers and databases.[2][3][4]
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Chemical Structure

The structural arrangement of N-Boc-N-bis(PEG4-azide) is depicted in the following diagram.
This visualization clarifies the spatial relationship between the Boc-protected amine and the
two PEG4-azide arms.
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Caption: Chemical structure of N-Boc-N-bis(PEG4-azide).

Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general
workflow for the use of N-Boc-N-bis(PEG4-azide) in a bioconjugation experiment is outlined
below. This serves as a foundational methodology that can be adapted for specific research
needs.
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Caption: General workflow for bioconjugation using N-Boc-N-bis(PEG4-azide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609472#n-boc-n-bis-peg4-azide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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